Cas no 1391465-94-3 ((R)-Methyl 3-(5-bromopyridin-2-YL)-2-(boc-amino)propanoate)
(R)-Methyl 3-(5-bromopyridin-2-YL)-2-(boc-amino)propanoate Chemical and Physical Properties
Names and Identifiers
-
- (R)-METHYL 3-(5-BROMOPYRIDIN-2-YL)-2-(BOC-AMINO)PROPANOATE
- (R)-Methyl 3-(5-bromopyridin-2-yl)-2-((tert-butoxycarbonyl)amino)propanoate
- METHYL (2R)-3-(5-BROMOPYRIDIN-2-YL)-2-[(TERT-BUTOXYCARBONYL)AMINO]PROPANOATE
- BS-50675
- CS-0526910
- (R)-Methyl3-(5-bromopyridin-2-yl)-2-((tert-butoxycarbonyl)amino)propanoate
- EX-A7802F
- 1391465-94-3
- MFCD18711424
- methyl (2R)-3-(5-bromopyridin-2-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
- methyl (R)-3-(5-bromopyridin-2-yl)-2-((tert-butoxycarbonyl)amino)propanoate
- (R)-Methyl 3-(5-bromopyridin-2-YL)-2-(boc-amino)propanoate
-
- MDL: MFCD18711424
- Inchi: 1S/C14H19BrN2O4/c1-14(2,3)21-13(19)17-11(12(18)20-4)7-10-6-5-9(15)8-16-10/h5-6,8,11H,7H2,1-4H3,(H,17,19)/t11-/m1/s1
- InChI Key: NYOJIOILNSLTLC-LLVKDONJSA-N
- SMILES: BrC1=CN=C(C=C1)C[C@H](C(=O)OC)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 358.05282g/mol
- Monoisotopic Mass: 358.05282g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 77.5
(R)-Methyl 3-(5-bromopyridin-2-YL)-2-(boc-amino)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1215772-1g |
(R)-Methyl 3-(5-bromopyridin-2-yl)-2-((tert-butoxycarbonyl)amino)propanoate |
1391465-94-3 | 95% | 1g |
$550 | 2024-06-03 | |
| abcr | AB306184-250 mg |
(R)-Methyl 3-(5-bromopyridin-2-yl)-2-(Boc-amino)propanoate; . |
1391465-94-3 | 250mg |
€320.30 | 2023-06-21 | ||
| abcr | AB306184-1 g |
(R)-Methyl 3-(5-bromopyridin-2-yl)-2-(Boc-amino)propanoate; . |
1391465-94-3 | 1g |
€703.20 | 2023-06-21 | ||
| Alichem | A029197970-1g |
(R)-Methyl 3-(5-bromopyridin-2-yl)-2-(boc-amino)propanoate |
1391465-94-3 | 97% | 1g |
$718.08 | 2022-04-02 | |
| Ambeed | A485133-100mg |
(R)-Methyl 3-(5-bromopyridin-2-yl)-2-((tert-butoxycarbonyl)amino)propanoate |
1391465-94-3 | 97% | 100mg |
$67.0 | 2025-02-21 | |
| Ambeed | A485133-250mg |
(R)-Methyl 3-(5-bromopyridin-2-yl)-2-((tert-butoxycarbonyl)amino)propanoate |
1391465-94-3 | 97% | 250mg |
$101.0 | 2025-02-21 | |
| Ambeed | A485133-1g |
(R)-Methyl 3-(5-bromopyridin-2-yl)-2-((tert-butoxycarbonyl)amino)propanoate |
1391465-94-3 | 97% | 1g |
$251.0 | 2025-02-21 | |
| abcr | AB306184-250mg |
(R)-Methyl 3-(5-bromopyridin-2-yl)-2-(Boc-amino)propanoate; . |
1391465-94-3 | 250mg |
€214.50 | 2025-04-21 | ||
| abcr | AB306184-1g |
(R)-Methyl 3-(5-bromopyridin-2-yl)-2-(Boc-amino)propanoate; . |
1391465-94-3 | 1g |
€438.10 | 2025-04-21 | ||
| Aaron | AR01XCZ6-100mg |
(R)-Methyl 3-(5-Bromopyridin-2-Yl)-2-((Tert-Butoxycarbonyl)Amino)Propanoate |
1391465-94-3 | 97% | 100mg |
$78.00 | 2025-02-12 |
(R)-Methyl 3-(5-bromopyridin-2-YL)-2-(boc-amino)propanoate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on (R)-Methyl 3-(5-bromopyridin-2-YL)-2-(boc-amino)propanoate
Introduction to (R)-Methyl 3-(5-bromopyridin-2-yl)-2-(boc-amino)propanoate (CAS No. 1391465-94-3)
(R-Methyl 3-(5-bromopyridin-2-yl)-2-(boc-amino)propanoate) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With a CAS number of 1391465-94-3, this compound represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, encompassing a chiral center and functional groups such as a brominated pyridine ring and an amide Protecting Group, make it a valuable building block for the development of novel therapeutic agents.
The compound's molecular structure consists of a propanoate backbone substituted with a 5-bromopyridin-2-yl moiety at the third carbon and a boc-amino group at the second carbon. The presence of the (R) configuration at the chiral center ensures stereochemical purity, which is essential for the biological activity of many pharmacological compounds. This stereochemistry is often maintained throughout synthetic routes to prevent racemization, which could significantly alter the pharmacokinetic and pharmacodynamic properties of the final drug product.
In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The bromopyridine moiety in (R)-Methyl 3-(5-bromopyridin-2-yl)-2-(boc-amino)propanoate is particularly noteworthy, as it serves as a versatile pharmacophore in drug discovery. Pyridine derivatives have been extensively explored for their ability to interact with biological targets such as kinases, transcription factors, and other enzymes involved in signal transduction. The bromine atom further enhances its utility by providing a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings.
The boc-amino group is another critical feature of this compound, serving as an amide protecting group that prevents unwanted side reactions during synthetic processes. The tert-butoxycarbonyl (boc) group is widely used in peptide synthesis and medicinal chemistry due to its stability under basic conditions while being removable under acidic conditions. This property allows for selective deprotection at appropriate stages of synthesis, ensuring high yield and purity of the final product.
Recent advancements in synthetic methodologies have enabled more efficient and scalable production of (R)-Methyl 3-(5-bromopyridin-2-yl)-2-(boc-amino)propanoate. For instance, asymmetric hydrogenation techniques have been employed to achieve high enantiomeric excess during the introduction of the chiral center. These methods often utilize transition metal catalysts such as rhodium or palladium complexes, which facilitate selective hydrogenation while maintaining stereochemical integrity.
The compound's relevance extends beyond its role as an intermediate in drug synthesis. It has also been investigated for its potential applications in materials science and agrochemicals. The bromopyridine scaffold can be modified to create ligands for metal-organic frameworks (MOFs), which have applications in gas storage, separation technologies, and catalysis. Additionally, derivatives of this compound may exhibit herbicidal or pesticidal properties, making them valuable candidates for agricultural research.
In clinical research, (R)-Methyl 3-(5-bromopyridin-2-yl)-2-(boc-amino)propanoate has been explored as a precursor for molecules targeting neurological disorders. Pyridine-based compounds have shown promise in modulating neurotransmitter systems, particularly those involving dopamine and serotonin pathways. By leveraging the structural flexibility of this intermediate, researchers aim to develop novel therapeutics that can address conditions such as Parkinson's disease, depression, and anxiety disorders.
The synthesis of this compound typically involves multi-step organic reactions starting from commercially available precursors. Key steps include halogenation of pyridine derivatives to introduce the bromine atom at the desired position, followed by protection-deprotection strategies to install the boc-amino group. The final step often involves resolution techniques to isolate the (R) enantiomer in high purity. Advances in flow chemistry have also enabled continuous production processes for this intermediate, improving scalability and reducing reaction times.
The chemical properties of (R)-Methyl 3-(5-bromopyridin-2-yl)-2-(boc-amino)propanoate make it an attractive candidate for further derivatization using palladium-catalyzed cross-coupling reactions. These reactions allow for the introduction of aryl or heteroaryl groups at various positions along the molecular framework, expanding its utility in drug design. For example, Suzuki-Miyaura couplings can be used to attach phenyl rings or other aromatic systems, while Buchwald-Hartwig couplings enable nitrogen-containing heterocycles to be incorporated.
Regulatory considerations are also important when handling this compound in pharmaceutical research. While it is not classified as a controlled substance or hazardous material under current guidelines, proper handling procedures must be followed to ensure safety and compliance with Good Manufacturing Practices (GMP). This includes storage conditions that prevent degradation and contamination, as well as protocols for waste disposal.
Future research directions may focus on exploring new synthetic routes that improve yield and reduce costs associated with producing (R)-Methyl 3-(5-bromopyridin-2-yl)-2-(boc-amino)propanoate on an industrial scale. Additionally, computational modeling techniques such as molecular dynamics simulations can be employed to predict how this compound interacts with biological targets at an atomic level. Such insights can guide medicinal chemists in designing more effective derivatives with enhanced binding affinity and selectivity.
1391465-94-3 ((R)-Methyl 3-(5-bromopyridin-2-YL)-2-(boc-amino)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)